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Compound of Interest

Compound Name: 3-Methyl-2,4-dinitrophenol

Cat. No.: B162702 Get Quote

3-Methyl-2,4-dinitrophenol is a synthetic organic chemical. Historically, it has been used as a

pesticide, including as a herbicide, insecticide, and fungicide. However, due to its high toxicity

to both humans and wildlife, its use has been severely restricted or banned in many countries.

Chemical Properties:

Property Value

Chemical Formula C₇H₆N₂O₅

Molar Mass 198.13 g/mol

Appearance Yellowish solid

Melting Point 86-88 °C

Solubility
Slightly soluble in water; soluble in organic

solvents

Primary Hazard Class Toxic

Principle of Synthesis: Electrophilic Aromatic
Substitution
The synthesis of nitrophenols, including DNOC, is conceptually based on the principles of

electrophilic aromatic substitution. This class of reactions is fundamental in organic chemistry
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for functionalizing aromatic rings.

The general mechanism involves the nitration of a precursor molecule, typically a cresol, using

a nitrating agent. The reaction proceeds through the attack of the electron-rich aromatic ring on

a nitronium ion (NO₂⁺), which is generated in situ from a mixture of nitric acid and a strong acid

catalyst, usually sulfuric acid. The presence of the hydroxyl (-OH) and methyl (-CH₃) groups on

the aromatic ring directs the position of the incoming nitro groups (-NO₂).

Mechanism of Toxicity: Uncoupling of Oxidative
Phosphorylation
The high toxicity of DNOC stems from its ability to act as an "uncoupling agent" in cellular

respiration. This process is central to understanding its hazardous nature.

Cellular Respiration and ATP Production: Normally, mitochondria generate adenosine

triphosphate (ATP), the cell's primary energy currency, through a process called oxidative

phosphorylation. This involves creating a proton gradient across the inner mitochondrial

membrane. The controlled flow of these protons back across the membrane drives the

synthesis of ATP.

Action of DNOC: DNOC disrupts this process by transporting protons across the inner

mitochondrial membrane, effectively dissipating the proton gradient. This "uncouples" the

electron transport chain from ATP synthesis. The cell continues to burn fuel at an accelerated

rate in an attempt to re-establish the gradient, but the energy is lost as heat instead of being

converted into ATP. This leads to a rapid increase in metabolic rate, hyperthermia, and

ultimately, cellular energy depletion and death.

Below is a diagram illustrating the uncoupling of oxidative phosphorylation by a dinitrophenol

compound.
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Figure 1: Mechanism of Oxidative Phosphorylation Uncoupling

Mitochondrion

Intermembrane Space (High H+)

Mitochondrial Matrix (Low H+)

Inner Mitochondrial Membrane

H+ H+ H+ H+ H+ ATP SynthaseFlows through

DNOC Molecule H+

Electron Transport Chain (ETC)
Pumps H+ out

ATP Production
Inhibited

Synthesizes

Uncontrolled H+ leak

Energy lost as HEAT

Fuel
(e.g., Glucose)

Oxidation

ADP + Pi

Click to download full resolution via product page

Caption: DNOC disrupts ATP synthesis by creating a proton leak across the inner mitochondrial

membrane.

Public Health and Safety Information
DNOC is classified as highly toxic and poses a significant danger through inhalation, skin

absorption, and ingestion. Due to its toxicity, strict adherence to safety protocols is mandatory

when handling this or related compounds.

Exposure Symptoms: Exposure can lead to a rapid onset of symptoms, including:

Fatigue and weakness
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Excessive sweating

Headache and dizziness

Rapid breathing and heart rate

High fever (hyperthermia)

Severe poisoning can result in collapse, coma, and death. There is no specific antidote, and

treatment focuses on supportive care and reducing body temperature.

Personal Protective Equipment (PPE): Proper handling of nitrophenolic compounds requires

comprehensive PPE to prevent any route of exposure.

Respiratory Protection: A full-face respirator with appropriate cartridges for organic vapors

and particulates.

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber), a chemical-resistant apron or

full-body suit, and closed-toe footwear.

Eye Protection: Chemical splash goggles or a full-face respirator.

All work with such compounds should be conducted in a certified chemical fume hood with

proper ventilation to prevent the accumulation of toxic dust or vapors.

Conclusion
While the synthesis of 3-Methyl-2,4-dinitrophenol is a known chemical process, its practical

execution is fraught with extreme hazard. The compound's high toxicity, stemming from its

ability to uncouple oxidative phosphorylation, necessitates the highest level of caution. This

guide has focused on the theoretical principles, historical context, and critical safety information

to promote a deeper understanding of the risks associated with DNOC, rather than providing a

means for its creation. For any work involving hazardous materials, consultation with

institutional safety officers and adherence to all local, national, and international regulations is

non-negotiable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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